Cas no 34926-25-5 (Benzeneacetonitrile,3-chloro-4-(1-methylethoxy)-)

• Product Name: Benzeneacetonitrile,3-chloro-4-(1-methylethoxy)-
• CAS No: 34926-25-5
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 315850
• PubChem ID: 3015726
• Update Time: 2025-04-19

Benzeneacetonitrile,3-chloro-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-chloro-4-(1-methylethoxy)-
• 2-(3-chloro-4-propan-2-yloxyphenyl)acetonitrile
• [3-chloro-4-(1-methylethoxy)phenyl]acetonitrile
• 3-Chloro-4-isopropoxyphenylacetonitrile
• EINECS 252-293-1
• NS00029752
• 34926-25-5
• DTXSID90188482

• Inchi： 1S/C11H12ClNO/c1-8(2)14-11-4-3-9(5-6-13)7-10(11)12/h3-4,7-8H,5H2,1-2H3
• InChI Key： QKEINBRESMAQCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#N)C=CC=1OC(C)C

Computed Properties

• Exact Mass: 209.06086
• Monoisotopic Mass: 209.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 319.2°Cat760mmHg
• Flash Point: 146.8°C
• Refractive Index: 1.523
• PSA: 33.02